2-(4-(but-3-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid

• IUPAC Name: 2-(4-but-3-enyl-6-oxopyrimidin-1-yl)acetic acid
• InChI: InChI=1S/C10H12N2O3/c1-2-3-4-8-5-9(13)12(7-11-8)6-10(14)15/h2,5,7H,1,3-4,6H2,(H,14,15)
• InChI Key: ZAXUICDNUQEIJT-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1=CC(=O)N(C=N1)CC(=O)O
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol

Description

2-(4-(But-3-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid, also known as BOP-AcAc, is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. It is a derivative of a naturally occurring amino acid, and has been found to exhibit interesting properties in terms of its chemical and physical characteristics.

Scientific Research Applications

Supramolecular Chemistry

Studies on compounds like 4,6-Dimethoxypyrimidin-2-amine–2-(1H-indol-3-yl)acetic acid have explored their potential in forming supramolecular structures through hydrogen bonding. These structures can serve as models for understanding molecular recognition and assembly processes, which are fundamental in the development of nanotechnology and materials science (Ebenezer & Muthiah, 2010).

Coordination Chemistry

Research on palladium(II) chloro complexes with pyrimidine-derivatives showcases the utility of these compounds in coordination chemistry. Such studies lay the groundwork for catalyst development and understanding the mechanisms of metal-mediated reactions, with potential implications in industrial and pharmaceutical synthesis (Golubyatnikova et al., 2019).

Heterocyclic Chemistry and Biological Activities

The synthesis and evaluation of pyrimidine-linked heterocyclic compounds have demonstrated their potential in developing new insecticides and antibacterial agents. This research highlights the importance of such compounds in addressing global challenges related to agriculture and health (Deohate & Palaspagar, 2020).

Bioconjugation and Protein Interaction Studies

Studies on derivatives of p-hydroxycinnamic acid amides with pyrimidine moieties have investigated their interactions with proteins like bovine serum albumin. Such research is crucial for understanding drug-protein interactions, which is a key aspect in the development of more effective and targeted therapeutic agents (Meng et al., 2012).